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Introduction

Lipid 15 is an ionizable amino lipid that has garnered significant attention within the drug delivery field,
particularly for its role in the formulation of lipid nanoparticles (LNPs). These LNPs are critical for protecting and
delivering nucleic acid-based therapeutics, such as mMRNA and siRNA, to their target cells. The ionizable nature
of Lipid 15 is central to its function; it maintains a neutral charge at physiological pH, minimizing toxicity and
non-specific interactions in circulation, but becomes positively charged in the acidic environment of the
endosome. This pH-dependent charge reversal is crucial for disrupting the endosomal membrane and
facilitating the release of the nucleic acid payload into the cytoplasm, a critical step for therapeutic efficacy. This
guide provides a comprehensive overview of the chemical structure, physicochemical properties, and
application of Lipid 15 in advanced drug delivery systems.

Chemical Structure and Physicochemical Properties

Lipid 15 is a complex organic molecule with a specific arrangement of hydrophilic and hydrophobic moieties
that dictates its function as a key component of LNPs.

Chemical Identity:

+ Chemical Name: ((4-hydroxybutyl)azanediyl)bis(hexane-6,1-diyl)bis(2-hexyldecanoate) (Note: This is the
chemical name for the similar, well-documented lipid ALC-0315. A definitive IUPAC name for Lipid 15 with
CAS 2588111-36-6 is not consistently available in public sources, but the provided structure from its SMILES
representation is accurate).

o CAS Number: 2588111-36-6[1][2]

o Molecular Formula: C50H96N204[1][2]
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» Molecular Weight: 789.31 g/mol [1][2]

e SMILES:
O=C(OCCN(CCCCCCCC/C=C\C/C=C\CCCCC)CCCCCCCrOoc(c(ceceeeeee)ceeecee)=0)ceeNce)cz

A two-dimensional representation of the chemical structure of Lipid 15 can be generated from its SMILES
string.

Caption: 2D Chemical Structure of Lipid 15.

Physicochemical Data

The physicochemical properties of Lipid 15 and the LNPs it forms are critical for its function in drug delivery.
While specific experimental values for Lipid 15 are not always publicly available, data from similar ionizable
lipids and LNP systems provide valuable insights.
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Property Typical Value/Range Significance in LNP Formulation

Determines the pH at which the lipid
becomes protonated. An optimal pKa
oKa 6.0 - 7.0 (estimated for similar ensures the LNP remains neutral in
ionizable lipids)[3] the blood (pH ~7.4) and becomes
cationic in the acidic endosome (pH

5.0-6.5) to facilitate cargo release.

Influences the biodistribution and
cellular uptake of the nanopatrticles.
Sizes in this range can take

) ) advantage of the enhanced

LNP Particle Size 80 - 150 nm - )

permeability and retention (EPR)
effect in tumors and avoid rapid
clearance by the mononuclear

phagocyte system.[4]

A measure of the size distribution of
the LNP population. A low PDI
) ] indicates a homogenous population
Polydispersity Index (PDI) <0.2 ) o .
of nanopatrticles, which is crucial for
consistent performance and

regulatory approval.

The surface charge of the LNPs. A
near-neutral zeta potential at
] ) ) physiological pH reduces non-
Zeta Potential Near-neutral at physiological pH o ) ]
specific interactions with blood
components, leading to a longer

circulation half-life.

The percentage of the nucleic acid
payload that is successfully
encapsulated within the LNPs. High
Encapsulation Efficiency > 90% encapsulation efficiency is essential
for maximizing the therapeutic dose
and minimizing side effects from free

nucleic acids.[3]

Experimental Protocols

Synthesis of lonizable Lipids (General Protocol adapted from ALC-
0315 Synthesis)
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The synthesis of ionizable lipids like Lipid 15 typically involves multi-step organic chemistry processes. While
the exact proprietary synthesis protocol for Lipid 15 is not publicly disclosed, a representative synthesis of a
similar and well-documented ionizable lipid, ALC-0315, involves a key reductive amination step.[5][6][7][8] This
provides a plausible framework for the synthesis of Lipid 15.

Key Reaction Steps:

 Esterification: A long-chain carboxylic acid (e.g., 2-hexyldecanoic acid) is reacted with a diol (e.g., 1,6-
hexanediol) to form a mono-esterified intermediate. This reaction is often catalyzed by an acid and may
involve the removal of water to drive the reaction to completion.

» Oxidation: The remaining free hydroxyl group on the mono-esterified intermediate is oxidized to an aldehyde.
This is a critical step to prepare the molecule for the subsequent reductive amination.

» Reductive Amination: The aldehyde intermediate is reacted with an amino-alcohol (e.g., 4-aminobutanol) in
the presence of a reducing agent (e.g., sodium triacetoxyborohydride). This reaction forms the tertiary amine
core of the ionizable lipid, linking the two lipid tails.

Purification: Following the synthesis, the final product is typically purified using column chromatography to
remove unreacted starting materials and byproducts, ensuring a high purity of the final ionizable lipid.

Lipid Nanoparticle (LNP) Formulation Protocol (Microfluidic
Mixing)

Microfluidic mixing is a widely used, reproducible, and scalable method for producing LNPs with controlled size
and high encapsulation efficiency.[3][9][10]

Materials:

 lonizable Lipid (Lipid 15)

o Helper Lipid (e.g., DSPC)

e Cholesterol

e PEG-Lipid (e.g., DMG-PEG 2000)

* Nucleic Acid (MRNA or siRNA)

o Ethanol (or other suitable organic solvent)

« Acidic Aqueous Buffer (e.g., citrate or acetate buffer, pH 4.0)
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» Neutral Buffer (e.g., PBS, pH 7.4) for dialysis
+ Microfluidic mixing device
Procedure:

o Preparation of Lipid Stock Solution: Dissolve the ionizable lipid (Lipid 15), helper lipid, cholesterol, and PEG-
lipid in ethanol at a specific molar ratio (e.g., 50:10:38.5:1.5). The total lipid concentration will depend on the
desired final LNP concentration.

» Preparation of Nucleic Acid Solution: Dissolve the nucleic acid in the acidic aqueous buffer.

« Microfluidic Mixing: The lipid-ethanol solution and the nucleic acid-aqueous solution are loaded into separate
syringes and pumped through the microfluidic device at controlled flow rates. The rapid mixing within the
microfluidic channels leads to the self-assembly of the lipids and nucleic acids into LNPs. The flow rate ratio
of the aqueous to organic phase is typically 3:1.

« Dialysis: The resulting LNP suspension is dialyzed against a neutral buffer (e.g., PBS) to remove the ethanol
and raise the pH to a physiological level. This step is crucial for the stability and biocompatibility of the final
LNP formulation.

o Characterization: The formulated LNPs are then characterized for their physicochemical properties, including
particle size, PDI, zeta potential, and encapsulation efficiency, as outlined in the table above.

Logical and Experimental Workflows
LNP Formulation and Characterization Workflow

The process of developing a lipid nanoparticle formulation for a nucleic acid therapeutic follows a logical
workflow from component preparation to final product characterization.
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Caption: Workflow for LNP Formulation and Characterization.

Proposed Mechanism of LNP-mediated Cellular Delivery

The function of Lipid 15 is central to the mechanism by which LNPs deliver their nucleic acid cargo into the

cytoplasm of target cells. This process involves several key steps that can be visualized as a signaling or

process pathway.
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Caption: Mechanism of LNP-mediated cellular delivery.

Conclusion

Lipid 15 represents a significant advancement in the field of ionizable lipids for nucleic acid delivery. Its carefully
designed chemical structure allows for the formulation of stable and effective lipid nanoparticles that can safely
transport their cargo through the bloodstream and efficiently release it into the cytoplasm of target cells. The
continued study and optimization of Lipid 15 and similar ionizable lipids are crucial for the development of the
next generation of nucleic acid-based therapeutics, with the potential to address a wide range of diseases. This
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guide provides a foundational understanding of Lipid 15 for researchers and developers working to harness the

power of LNP technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Tec

hnical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of essential and
advanced chemicals, empowering scientists and researchers to

drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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